Cas no 845617-32-5 (1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine)

1-[2-(Trifluoromethyl)-4-pyridinyl]-piperazine is a specialized heterocyclic compound featuring a piperazine moiety linked to a trifluoromethyl-substituted pyridine ring. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the presence of the trifluoromethyl group. The compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or antimicrobial agents. Its rigid pyridine core and flexible piperazine tail offer versatility in molecular design, enabling precise modulation of binding affinity and selectivity. The trifluoromethyl group further contributes to improved bioavailability and resistance to oxidative degradation, making it a preferred scaffold in medicinal chemistry.

1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine structure

845617-32-5 structure

Product name:1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine

CAS No:845617-32-5

MF:C₁₀H₁₂N₃F₃

MW:231.21758

MDL:MFCD32690761

CID:1118669

PubChem ID:69037547

1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine Chemical and Physical Properties

Names and Identifiers

- 1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine
- 1-[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]PIPERAZINEHClsalt
- 1-[2-(trifluoromethyl)pyridin-4-yl]piperazine, AldrichCPR
- AKOS026808607
- GS0848
- SCHEMBL4421943
- 1-(2-(trifluoromethyl)pyridin-4-yl)piperazine
- 845617-32-5
- 1-[2-(trifluoromethyl)pyridin-4-yl]piperazine
- 1-(2-Trifluoromethyl-pyridin-4-yl)-piperazine
- MDL： MFCD32690761
- Inchi： InChI=1S/C10H12F3N3/c11-10(12,13)9-7-8(1-2-15-9)16-5-3-14-4-6-16/h1-2,7,14H,3-6H2
- InChI Key： NRDVZOMLLMJECP-UHFFFAOYSA-N
- SMILES： C1CN(CCN1)C2=CC(=NC=C2)C(F)(F)F

Computed Properties

Exact Mass: 231.09833188g/mol
Monoisotopic Mass: 231.09833188g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 28.2Å²

1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D780686-1g	1-[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]PIPERAZINE HCl salt	845617-32-5	95%	1g	$495	2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660013-5g	1-(2-(Trifluoromethyl)pyridin-4-yl)piperazine	845617-32-5	98%	5g	￥29820.00	2024-07-28
eNovation Chemicals LLC	D780686-1g	1-[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]PIPERAZINE HCl salt	845617-32-5	95%	1g	$495	2025-02-25
eNovation Chemicals LLC	D780686-1g	1-[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]PIPERAZINE HCl salt	845617-32-5	95%	1g	$495	2025-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660013-1g	1-(2-(Trifluoromethyl)pyridin-4-yl)piperazine	845617-32-5	98%	1g	￥9945.00	2024-07-28